1-(bromomethyl)-4-(methanesulfonylmethyl)benzene
Description
Benzene-based compounds such as “1-(bromomethyl)-4-(methanesulfonylmethyl)benzene” are aromatic hydrocarbons . The term “aromatic” originally referred to their pleasant smells, but now implies a particular sort of delocalised bonding .
Synthesis Analysis
While specific synthesis methods for “1-(bromomethyl)-4-(methanesulfonylmethyl)benzene” are not available, similar compounds like (1-Bromoethyl)benzene have been employed in controlled radical polymerization of styrene, in asymmetric esterification of benzoic acid in the presence of a chiral cyclic guanidine and as initiator in the synthesis of bromine terminated polyp-methoxystyrene and polystyrene via atom transfer radical polymerization .Molecular Structure Analysis
Benzene, the base molecule in “1-(bromomethyl)-4-(methanesulfonylmethyl)benzene”, is a planar molecule containing a ring of six carbon atoms each with a hydrogen atom attached. The six carbon atoms form a perfectly regular hexagon. All the carbon-carbon bonds have exactly the same lengths - somewhere between single and double bonds .Physical And Chemical Properties Analysis
Benzene has a boiling point of 80.1 °C (176.2 °F) and a melting point of 5.5 °C (41.9 °F), and it is freely soluble in organic solvents, but only slightly soluble in water .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromomethyl)-4-(methanesulfonylmethyl)benzene involves the bromination of toluene followed by the introduction of a methanesulfonyl group and subsequent bromomethylation.", "Starting Materials": [ "Toluene", "Bromine", "Methanesulfonyl chloride", "Sodium hydroxide", "Formaldehyde", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Bromination of toluene using bromine in the presence of a catalyst such as iron or aluminum bromide to yield 4-bromotoluene", "Introduction of a methanesulfonyl group to 4-bromotoluene using methanesulfonyl chloride and sodium hydroxide in a solvent such as dichloromethane to yield 4-(methanesulfonyl)toluene", "Bromomethylation of 4-(methanesulfonyl)toluene using formaldehyde and hydrochloric acid in the presence of a catalyst such as zinc chloride to yield 1-(bromomethyl)-4-(methanesulfonyl)toluene", "Neutralization of the reaction mixture using sodium bicarbonate and extraction of the product using a solvent such as dichloromethane", "Drying of the organic layer using anhydrous sodium sulfate and filtration to yield crude 1-(bromomethyl)-4-(methanesulfonyl)toluene", "Recrystallization of the crude product from a solvent such as ethanol to yield pure 1-(bromomethyl)-4-(methanesulfonyl)benzene" ] } | |
CAS RN |
1637371-06-2 |
Molecular Formula |
C9H11BrO2S |
Molecular Weight |
263.2 |
Purity |
91 |
Origin of Product |
United States |
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